Cas no 1805032-89-6 (6-Bromo-3-methyl-2-nitrobenzoic acid)

• Product Name: 6-Bromo-3-methyl-2-nitrobenzoic acid
• CAS No: 1805032-89-6
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 5006094
• Update Time: 2025-06-13

6-Bromo-3-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-2-nitrobenzoic acid

• Inchi： 1S/C8H6BrNO4/c1-4-2-3-5(9)6(8(11)12)7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： KYKWNECVIVRKNJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 6-Bromo-3-methyl-2-nitrobenzoic acid

Comprehensive Overview of 6-Bromo-3-methyl-2-nitrobenzoic acid (CAS No. 1805032-89-6)

6-Bromo-3-methyl-2-nitrobenzoic acid (CAS No. 1805032-89-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrobenzoic acid derivative has garnered significant attention due to its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, material science, and catalysis, aligning with current trends in sustainable and efficient chemical synthesis.

The molecular structure of 6-Bromo-3-methyl-2-nitrobenzoic acid features a bromine substituent at the 6-position and a nitro group at the 2-position, which contribute to its reactivity in cross-coupling reactions. These characteristics make it a sought-after building block for constructing complex molecules, particularly in the development of biologically active compounds. Recent studies highlight its role in optimizing structure-activity relationships (SAR), a hot topic in medicinal chemistry.

In the context of green chemistry, 6-Bromo-3-methyl-2-nitrobenzoic acid is often discussed for its potential in atom-efficient synthesis. With growing interest in environmentally friendly protocols, researchers are investigating its use in catalytic systems that minimize waste. This aligns with frequent search queries like "sustainable benzoic acid derivatives" and "eco-friendly nitration methods," reflecting broader industry demands.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1805032-89-6. Purity and stability under varying conditions (e.g., temperature, pH) are frequently studied, addressing common questions like "how to store nitrobenzoic acid derivatives" or "degradation pathways of brominated aromatics." Such data is vital for industrial scaling and regulatory compliance.

From a commercial perspective, 6-Bromo-3-methyl-2-nitrobenzoic acid is supplied by specialized fine chemical manufacturers. Its pricing and availability often correlate with demand in high-throughput screening and combinatorial chemistry. Recent market analyses note increased procurement for kinase inhibitor research, a trending area in oncology drug development.

Future applications may expand into electronic materials, given the compound’s aromaticity and functional groups. Innovations in organic semiconductors and photocatalysts could further drive interest in this niche chemical. As synthetic methodologies evolve, CAS 1805032-89-6 remains a versatile candidate for multidisciplinary research.